5-Methyl-1-phenyl-N-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
5-Methyl-1-phenyl-N-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
Brand Name:
Vulcanchem
CAS No.:
927638-80-0
VCID:
VC0498084
InChI:
InChI=1S/C15H13N5O/c1-11-14(15(21)17-12-6-5-9-16-10-12)18-19-20(11)13-7-3-2-4-8-13/h2-10H,1H3,(H,17,21)
SMILES:
CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CN=CC=C3
Molecular Formula:
C15H13N5O
Molecular Weight:
279.3g/mol
5-Methyl-1-phenyl-N-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
CAS No.: 927638-80-0
Main Products
VCID: VC0498084
Molecular Formula: C15H13N5O
Molecular Weight: 279.3g/mol
CAS No. | 927638-80-0 |
---|---|
Product Name | 5-Methyl-1-phenyl-N-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide |
Molecular Formula | C15H13N5O |
Molecular Weight | 279.3g/mol |
IUPAC Name | 5-methyl-1-phenyl-N-pyridin-3-yltriazole-4-carboxamide |
Standard InChI | InChI=1S/C15H13N5O/c1-11-14(15(21)17-12-6-5-9-16-10-12)18-19-20(11)13-7-3-2-4-8-13/h2-10H,1H3,(H,17,21) |
Standard InChIKey | YWGURLMIKHPOSM-UHFFFAOYSA-N |
SMILES | CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CN=CC=C3 |
Canonical SMILES | CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CN=CC=C3 |
PubChem Compound | 15944113 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume